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Compound of Interest

Compound Name: Lornoxicam

Cat. No.: B1675139

Technical Support Center: Lornoxicam Solubility

Welcome to the technical support center for lornoxicam. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on
overcoming solubility challenges with lornoxicam in aqueous buffers.

Frequently Asked Questions (FAQSs)

Q1: Why is lornoxicam poorly soluble in acidic and neutral agueous solutions?

Al: Lornoxicam is a weak acid belonging to the Biopharmaceutical Classification System
(BCS) Class I, which means it has low solubility and high permeability.[1][2][3] Its aqueous
solubility is pH-dependent. In acidic to neutral conditions, lornoxicam exists predominantly in
its non-ionized, crystalline form, which has very low water solubility.[1][4]

Q2: What are the pKa values of lornoxicam?

A2: Lornoxicam has two pKa values. The strongest acidic pKa is approximately 1.82, and the
strongest basic pKa is around 4.22. It is considered amphoteric and exists as a zwitterion in the
physiological pH range of 2 to 5.[5] At pH values of 6 and above, it primarily exists as an anion.

[5]

Q3: How does pH affect the solubility of lornoxicam?

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1675139?utm_src=pdf-interest
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.researchgate.net/publication/51493120_Stress_degradation_studies_on_lornoxicam_using_LC_LC-MSTOF_and_LC-MSn
https://xianshiyoudaxuexuebao.com/dashboard/uploads/17.11063869.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4502146/
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.researchgate.net/publication/51493120_Stress_degradation_studies_on_lornoxicam_using_LC_LC-MSTOF_and_LC-MSn
https://www.asiapharmaceutics.info/index.php/ajp/article/download/727/466/0
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://applications.emro.who.int/imemrf/pak_j_pharm_sci/pak_j_pharm_sci_2012_25_2_371_375.pdf
https://applications.emro.who.int/imemrf/pak_j_pharm_sci/pak_j_pharm_sci_2012_25_2_371_375.pdf
https://www.benchchem.com/product/b1675139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: The solubility of lornoxicam significantly increases as the pH becomes more alkaline.[1][4]
[6] In its ionized (anionic) form at higher pH, it is more soluble in aqueous media. Conversely,
its solubility is very low in acidic conditions, such as those found in the stomach (pH 1.2).[2]

Q4: I'm observing precipitation when | dilute my lornoxicam stock solution into a buffer. What
could be the cause and how can | prevent it?

A4: Precipitation upon dilution is a common issue and can be caused by several factors:

e Solvent Shift: If your stock solution is in an organic solvent like DMSO, diluting it into an
agueous buffer can cause the lornoxicam to crash out of the solution as the solvent polarity
changes.

o pH of the Buffer: If the pH of your final buffer is too low, the lornoxicam will convert to its
less soluble, non-ionized form and precipitate.

o Concentration Exceeding Solubility Limit: The final concentration of lornoxicam in the buffer
may be higher than its solubility at that specific pH.

To prevent precipitation, consider the following troubleshooting steps:

* Increase the pH of the Buffer: Lornoxicam solubility is higher at a more alkaline pH.
Adjusting your buffer to a pH of 7.4 or higher can significantly improve solubility.[1][4][6]

e Use a Co-solvent: Including a small percentage of a water-miscible organic solvent (like
ethanol or PEG 400) in your final buffer can help maintain solubility.

» Slow Addition and Mixing: Add the lornoxicam stock solution to the buffer slowly while
vortexing or stirring to ensure rapid and uniform mixing. This can prevent localized high
concentrations that lead to precipitation.

» Prepare a More Dilute Stock: If feasible for your experiment, starting with a more dilute stock
solution can reduce the magnitude of the solvent shift upon dilution.

Q5: What is a suitable solvent for preparing a lornoxicam stock solution?
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A5: Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of
lornoxicam.[7] For some applications, a mixture of ethanol and polyethylene glycol 400 can be
used.[8] When preparing aqueous solutions for injection, basic amino acids like arginine or
lysine can be used to significantly increase solubility.[6][9]

Troubleshooting Guides
Issue: Lornoxicam Powder Does Not Dissolve in
Aqueous Buffer

This guide provides a step-by-step approach to troubleshoot issues with dissolving lornoxicam
powder directly into an aqueous buffer.
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Start: Lornoxicam powder fails to dissolve in aqueous buffer

:

1. Check the pH of the buffer

Is the pH > 7.0?

2. Increase buffer pH to > 7.4
(Lornoxicam solubility increases with pH)

3. Gently warm and sonicate the solution

Still not dissolved?

4. Consider preparing a stock solution in DMSO or another organic solvent first No

y

Success: Lornoxicam is dissolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving lornoxicam powder.
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Issue: Precipitation Occurs After pH Adjustment of a
Lornoxicam Solution

This guide addresses the problem of lornoxicam precipitating out of solution when the pH is
adjusted.

Common Scenario: A solution of lornoxicam prepared at a high pH becomes cloudy or forms a
precipitate when the pH is lowered.

Reasoning: As the pH of the solution is decreased, the ionized, more soluble form of
lornoxicam is converted back to its non-ionized, poorly soluble form, leading to precipitation.

Troubleshooting Steps:

Determine the Minimum Required pH: For your experiment, identify the lowest possible pH
at which lornoxicam needs to remain in solution.

o Solubility at Target pH: Refer to the solubility data to ensure your target concentration is
below the solubility limit at the final pH.

o Use of Co-solvents: The addition of a co-solvent such as ethanol or propylene glycol can
increase the solubility of the non-ionized form and may prevent precipitation upon pH
adjustment.

o Consider a Different Formulation Strategy: If a low pH is essential for your experiment, you
may need to explore alternative formulation approaches like using cyclodextrins or solid
dispersions to enhance the apparent solubility of lornoxicam.

Data Presentation

Table 1: Solubility of Lornoxicam in Various Aqueous Media
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Dissolution -

T pH Solubility (mg/mL) Reference

0.1 N HCI 1.2 0.0056 [3]

Acetate Buffer 4.6 0.0227 [10]

Distilled Water ~6.0 0.0104 [3]

Phosphate Buffer 6.8 0.0743 [10]

Phosphate Buffer 7.4 0.0989 [10]
Table 2: Physicochemical Properties of Lornoxicam

Property Value Reference

pKa (Strongest Acidic) 1.82

pKa (Strongest Basic) 4.22

Log P (octanol/water) 2.13 [10]

Log P (octanol/buffer pH 7.4) 1.91 [10]

Molecular Weight 371.82 g/mol

Experimental Protocols
Protocol 1: Determination of Saturation Solubility of

Lornoxicam

This protocol outlines a standard procedure to determine the saturation solubility of

lornoxicam in a chosen aqueous buffer.

Materials:

e Lornoxicam powder

e Aqueous buffer of desired pH
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Volumetric flasks (e.g., 50 mL)

Orbital shaker bath

Filtration apparatus (e.g., Whatman filter paper No. 41 or 0.45 um syringe filters)

UV-Vis Spectrophotometer

0.01 M Sodium Hydroxide solution

Procedure:

Add an excess amount of lornoxicam powder to a volumetric flask containing a known
volume (e.g., 10 mL) of the desired aqueous buffer.[6]

o Place the flask in an orbital shaker bath set at a constant temperature (e.g., 37 + 1°C).[6]
o Shake the solution for 24 hours to ensure equilibrium is reached.[6]

 After 24 hours, carefully remove the flask and filter the solution to separate the undissolved
lornoxicam.[6]

 Suitably dilute the clear, saturated filtrate with 0.01 M sodium hydroxide solution.[6]

e Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
wavelength of maximum absorbance for lornoxicam (approximately 376 nm).[6]

o Calculate the concentration of lornoxicam in the original saturated solution using a pre-
established calibration curve.

Protocol 2: Preparation of a Lornoxicam Stock Solution
in DMSO

This protocol provides a method for preparing a concentrated stock solution of lornoxicam in
DMSO.

Materials:
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Lornoxicam powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

» Weigh the desired amount of lornoxicam powder and transfer it to a sterile vial.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mg/mL).

» Vortex the solution thoroughly until the lornoxicam is completely dissolved. Gentle warming
may be applied if necessary.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Mandatory Visualization
Lornoxicam's Mechanism of Action: COX Inhibition
Pathway

Lornoxicam exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the
cyclooxygenase (COX) enzymes, thereby blocking the conversion of arachidonic acid to
prostaglandins.
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Caption: Lornoxicam inhibits both COX-1 and COX-2 enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.asiapharmaceutics.info/index.php/ajp/article/download/727/466/0
https://applications.emro.who.int/imemrf/pak_j_pharm_sci/pak_j_pharm_sci_2012_25_2_371_375.pdf
https://patents.google.com/patent/CN1927206A/en
https://patents.google.com/patent/CN1927206A/en
https://patents.google.com/patent/CN113321667A/en
https://patents.google.com/patent/CN113321667A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105490/
https://eureka.patsnap.com/patent-CN1927206A
https://eureka.patsnap.com/patent-CN1927206A
https://patents.google.com/patent/CN101278906A/en
https://patents.google.com/patent/CN101278906A/en
https://www.benchchem.com/product/b1675139#troubleshooting-lornoxicam-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1675139#troubleshooting-lornoxicam-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1675139#troubleshooting-lornoxicam-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/product/b1675139#troubleshooting-lornoxicam-solubility-issues-in-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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